Cas no 1261956-38-0 (2-fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid)

2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid is a fluorinated aromatic compound featuring both a carboxylic acid and a phenolic hydroxyl group, making it a versatile intermediate in organic synthesis. Its dual fluorine substitution enhances its reactivity and selectivity in cross-coupling reactions, while the hydroxyl and carboxyl groups provide functional handles for further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are often employed to improve metabolic stability and binding affinity. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science.

2-fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid structure

1261956-38-0 structure

Product Name:2-fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid

CAS No:1261956-38-0

MF:C₁₃H₈F₂O₃

MW:250.197630882263

MDL:MFCD18319767

CID:1219388

PubChem ID:53225685

Update Time:2025-05-20

2-fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid
- DTXSID20689417
- 4,4'-Difluoro-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
- 1261956-38-0
- MFCD18319767
- 2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%
- MDL： MFCD18319767
- Inchi： 1S/C13H8F2O3/c14-8-2-3-9(12(16)6-8)7-1-4-11(15)10(5-7)13(17)18/h1-6,16H,(H,17,18)
- InChI Key： UQMWUMCPOLCNCQ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1O)F

Computed Properties

Exact Mass: 250.04415044g/mol
Monoisotopic Mass: 250.04415044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 57.5Å²

2-fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326847-5 g	2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%; .	1261956-38-0	95%	5g	€1159.00	2023-04-26
abcr	AB326847-5g	2-Fluoro-5-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%; .	1261956-38-0	95%	5g	€1159.00	2024-06-08